Cas no 33580-04-0 (1,3,5-Octatriene, (E,E)-)

1,3,5-Octatriene, (E,E)- structure
Product name:1,3,5-Octatriene, (E,E)-
1,3,5-Octatriene, (E,E)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Octatriene, (E,E)-
- trans-trans-octa-1,3,5-triene
- 33580-04-0
- Octatriene
- 1,3,5-Octatriene
- HOXGZVUCAYFWGR-KQQUZDAGSA-N
- Octatriene, 1,3-trans-5-trans-
- (3E,5E)-octa-1,3,5-triene
- 1,3E,5E-Octatriene
- Q27147075
- CHEBI:77504
- (3E,5E)-1,3,5-Octatriene #
- octa-1,3,5-triene
- 40087-61-4
- 1,3Z,5E-Octatriene
- (3E,5E)-1,3,5-Octatriene
-
- Inchi: InChI=1S/C8H12/c1-3-5-7-8-6-4-2/h3,5-8H,1,4H2,2H3/b7-5+,8-6-
- InChI Key: HOXGZVUCAYFWGR-YMBWGVAGSA-N
- SMILES: CC\C=C/C=C/C=C
Computed Properties
- Exact Mass: 108.09396
- Monoisotopic Mass: 108.093900383g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 96.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1,3,5-Octatriene, (E,E)- Related Literature
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Yanqing Cong,Xiang Chen,Wanxing Wang,Shi-Wen Lv New J. Chem., 2021,45, 21278-21284
-
2. Book reviews
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Xuesong Tan,Weiping Deng,Mi Liu,Qinghong Zhang,Ye Wang Chem. Commun., 2009, 7179-7181
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Michael G. Edwards,Rodolphe F. R. Jazzar,Belinda M. Paine,Duncan J. Shermer,Michael K. Whittlesey,Jonathan M. J. Williams,Dean D. Edney Chem. Commun., 2004, 90-91
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Tippu S. Sheriff,Steven Cope,Mmaezi Ekwegh Dalton Trans., 2007, 5119-5122
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